Cas no 1697910-85-2 (2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid
• CAS No: 1697910-85-2
• MF: C₁₀H₁₆IN₃O₂
• MW: 337.15741443634
• CID: 6288036
• PubChem ID: 106806670
• Update Time: 2025-05-20

2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid
• 1697910-85-2
• EN300-1140273

• Inchi： 1S/C10H16IN3O2/c1-2-10(12,9(15)16)4-3-5-14-7-8(11)6-13-14/h6-7H,2-5,12H2,1H3,(H,15,16)
• InChI Key： YIYYVFADDCBZJE-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCCC(C(=O)O)(CC)N

Computed Properties

• Exact Mass: 337.02872g/mol
• Monoisotopic Mass: 337.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid

Comprehensive Overview of 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid (CAS No. 1697910-85-2)

The compound 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid (CAS No. 1697910-85-2) is a specialized amino acid derivative with a unique structural framework, combining an iodo-substituted pyrazole ring and an ethyl-amino acid backbone. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the iodine atom in the 4-iodo-1H-pyrazol-1-yl moiety enhances its utility in radiolabeling and imaging studies, making it a valuable tool for researchers exploring targeted therapies.

One of the key features of 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid is its versatility in medicinal chemistry. The compound’s structure allows for modifications that can improve binding affinity to biological targets, such as enzymes or receptors. Researchers are particularly interested in its potential role in developing small-molecule inhibitors for diseases like cancer and inflammatory disorders. The iodo-pyrazole component also offers opportunities for click chemistry applications, enabling the attachment of fluorescent tags or other functional groups for diagnostic purposes.

In the context of drug design, 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid serves as a promising scaffold for creating novel therapeutics. Its amino acid backbone ensures compatibility with biological systems, while the pyrazole ring provides a rigid, planar structure that can enhance molecular interactions. Recent studies have explored its use in peptide mimetics, where it mimics natural peptide sequences to modulate protein-protein interactions. This approach is particularly relevant in the development of precision medicine, a hot topic in contemporary biomedical research.

The synthesis of 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. The introduction of the iodine atom is typically achieved through electrophilic aromatic substitution, followed by coupling with the amino acid segment. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can affect downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity.

From a market perspective, the demand for 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid is driven by its niche applications in pharmaceutical R&D and academic research. Suppliers often highlight its role as a building block for more complex molecules, catering to the needs of chemists and biologists. The compound’s CAS No. 1697910-85-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Additionally, the rise of AI-driven drug discovery has increased interest in such specialized compounds, as they serve as valuable inputs for virtual screening and molecular modeling.

In conclusion, 2-amino-2-ethyl-5-(4-iodo-1H-pyrazol-1-yl)pentanoic acid (CAS No. 1697910-85-2) represents a fascinating intersection of organic chemistry and biomedical innovation. Its unique structure and functional groups make it a versatile tool for researchers exploring new therapeutic avenues. As the fields of drug discovery and precision medicine continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.